Cas no 1806930-81-3 (3-(Aminomethyl)-2-(difluoromethyl)-5-fluoro-6-(trifluoromethyl)pyridine)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-5-fluoro-6-(trifluoromethyl)pyridine
• CAS No: 1806930-81-3
• MF: C₈H₆F₆N₂
• MW: 244.137062549591
• CID: 4884972
• Update Time: 2025-11-01

3-(Aminomethyl)-2-(difluoromethyl)-5-fluoro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-5-fluoro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F6N2/c9-4-1-3(2-15)5(7(10)11)16-6(4)8(12,13)14/h1,7H,2,15H2
• InChI Key： LGKYNRAMULSNPM-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)N=C(C(F)F)C(=C1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-5-fluoro-6-(trifluoromethyl)pyridine

Comprehensive Overview of 3-(Aminomethyl)-2-(difluoromethyl)-5-fluoro-6-(trifluoromethyl)pyridine (CAS No. 1806930-81-3)

The compound 3-(Aminomethyl)-2-(difluoromethyl)-5-fluoro-6-(trifluoromethyl)pyridine (CAS No. 1806930-81-3) is a highly specialized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including multiple fluorine substitutions and an aminomethyl functional group, make it a valuable intermediate for the synthesis of novel pharmaceuticals and crop protection agents. This article delves into the chemical properties, applications, and recent advancements related to this compound, while addressing common queries from researchers and industry professionals.

One of the most notable aspects of 3-(Aminomethyl)-2-(difluoromethyl)-5-fluoro-6-(trifluoromethyl)pyridine is its role in the development of fluorinated pyridine derivatives. Fluorinated compounds are increasingly sought after due to their enhanced metabolic stability, bioavailability, and binding affinity in drug discovery. The presence of both difluoromethyl and trifluoromethyl groups in this molecule contributes to its lipophilicity and electronic effects, which are critical for optimizing drug candidates. Researchers often explore such compounds for their potential in targeting enzymes or receptors involved in diseases like cancer, inflammation, and infectious diseases.

In agrochemical applications, 3-(Aminomethyl)-2-(difluoromethyl)-5-fluoro-6-(trifluoromethyl)pyridine serves as a key building block for designing next-generation pesticides and herbicides. The fluoro and trifluoromethyl substituents are known to improve the efficacy of agrochemicals by enhancing their penetration into plant tissues and resistance to degradation. This aligns with the growing demand for sustainable and high-performance crop protection solutions, a topic frequently searched by agricultural scientists and stakeholders.

The synthesis of CAS No. 1806930-81-3 involves multi-step organic reactions, often starting from commercially available pyridine precursors. Recent publications highlight innovative methodologies to introduce the aminomethyl group while preserving the integrity of the fluorine substituents. These advancements are particularly relevant to synthetic chemists who seek efficient and scalable routes for producing such complex molecules. Discussions around "green chemistry" and "atom economy" are also pertinent, as the industry moves toward environmentally friendly synthetic protocols.

Another area of interest is the compound's potential in PET (Positron Emission Tomography) imaging. Fluorine-18 labeled derivatives of 3-(Aminomethyl)-2-(difluoromethyl)-5-fluoro-6-(trifluoromethyl)pyridine could be explored for diagnostic applications, given the versatility of fluorine in radiochemistry. This aligns with the rising focus on precision medicine and non-invasive diagnostic tools, topics frequently queried in scientific databases and AI-driven research platforms.

From a regulatory perspective, CAS No. 1806930-81-3 is not classified as a hazardous material under current guidelines, making it accessible for research and industrial use. However, proper handling and storage are recommended to ensure stability, as the aminomethyl group may react under certain conditions. Safety data sheets (SDS) and analytical certificates are typically provided by suppliers to ensure compliance with laboratory standards.

In conclusion, 3-(Aminomethyl)-2-(difluoromethyl)-5-fluoro-6-(trifluoromethyl)pyridine represents a versatile and high-value compound with broad applications in life sciences and agriculture. Its structural complexity and functional groups make it a focal point for innovation, addressing contemporary challenges in drug discovery and sustainable agrochemical development. Researchers and industry professionals continue to explore its potential, driven by the need for advanced solutions in healthcare and food security.